Cas no 218301-25-8 (1H-Indazole-1-carboxylic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1,3-dioxan-2-yl)-,1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1,3-dioxan-2-yl)-,1,1-dimethylethyl ester
• CAS No: 218301-25-8
• MF: C₂₁H₂₉N₃O₆
• MW: 419.471465826035
• CID: 1409183
• PubChem ID: 76850738
• Update Time: 2025-04-20

1H-Indazole-1-carboxylic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1,3-dioxan-2-yl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1,3-dioxan-2-yl)-,1,1-dimethylethyl ester
• 218301-25-8

• Inchi： 1S/C21H29N3O6/c1-20(2,3)29-18(25)22-16-14-12-13(17-27-10-7-11-28-17)8-9-15(14)24(23-16)19(26)30-21(4,5)6/h8-9,12,17H,7,10-11H2,1-6H3,(H,22,23,25)
• InChI Key： LJCXNBHEEUZUSB-UHFFFAOYSA-N
• SMILES： O1CCCOC1C1C=CC2=C(C(NC(=O)OC(C)(C)C)=NN2C(=O)OC(C)(C)C)C=1

Computed Properties

• Exact Mass: 419.20563565g/mol
• Monoisotopic Mass: 419.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų